Cas no 1448128-02-6 (1-(2-chlorophenyl)-3-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylurea)

• Product Name: 1-(2-chlorophenyl)-3-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylurea
• CAS No: 1448128-02-6
• MF: C₁₅H₁₇ClN₄O
• MW: 304.774681806564
• CID: 6020535
• PubChem ID: 71808647
• Update Time: 2025-05-22

1-(2-chlorophenyl)-3-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylurea
• 1-(2-chlorophenyl)-3-[(5-cyclopropyl-1-methylpyrazol-3-yl)methyl]urea
• 1448128-02-6
• F6440-4177
• AKOS024563475
• 1-(2-chlorophenyl)-3-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)urea
• 1-(2-chlorophenyl)-3-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]urea

• Inchi： 1S/C15H17ClN4O/c1-20-14(10-6-7-10)8-11(19-20)9-17-15(21)18-13-5-3-2-4-12(13)16/h2-5,8,10H,6-7,9H2,1H3,(H2,17,18,21)
• InChI Key： FEQPESQQOBZYQW-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1Cl)C(NCC1C=C(C2CC2)N(C)N=1)=O

Computed Properties

• Exact Mass: 304.1090889g/mol
• Monoisotopic Mass: 304.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59Ų

Additional information on 1-(2-chlorophenyl)-3-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylurea

1-(2-chlorophenyl)-3-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylurea

The compound 1-(2-chlorophenyl)-3-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylurea (CAS No. 1448128-02-6) is a structurally complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of ureas, which are widely used in pharmaceuticals due to their versatile biological activities. The molecule consists of a central urea group connected to two distinct aromatic moieties: a 2-chlorophenyl group and a 5-cyclopropyl-1-methylpyrazole ring. The combination of these groups imparts unique pharmacological properties, making this compound a subject of interest in recent research studies.

Recent studies have highlighted the importance of molecular diversity in drug discovery, and this compound exemplifies such diversity through its hybrid structure. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its ability to act as a hydrogen bond donor or acceptor, enhancing its interaction with biological targets. The presence of the cyclopropyl group further adds strain and rigidity to the molecule, potentially influencing its bioavailability and target binding affinity.

The chlorine substituent on the phenyl ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This substitution pattern is often exploited in drug design to improve pharmacokinetic profiles, such as absorption and metabolism. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various protein targets, providing insights into its potential therapeutic applications.

One of the most promising aspects of this compound is its ability to inhibit specific enzymes involved in inflammatory pathways. For instance, studies have shown that it exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. This property makes it a potential candidate for the development of novel anti-inflammatory agents, particularly for conditions such as arthritis and chronic inflammation.

In addition to its enzymatic inhibition capabilities, this compound has also been investigated for its antioxidant properties. Reactive oxygen species (ROS) are implicated in various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. The ability of this compound to scavenge ROS suggests its potential as a therapeutic agent in oxidative stress-related diseases.

The synthesis of 1-(2-chlorophenyl)-3-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylurea involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring scalability for preclinical and clinical studies.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided detailed insights into its molecular structure and conformational flexibility, which are critical for understanding its pharmacodynamic properties.

The bioavailability of this compound has been evaluated in preclinical models, revealing favorable absorption profiles. Its ability to permeate cellular membranes efficiently suggests that it could be effective when administered orally or through other routes. However, further studies are required to assess its long-term safety and efficacy in vivo.

In terms of toxicity, preliminary data indicate that this compound exhibits low cytotoxicity against normal human cells, which is a desirable trait for therapeutic agents. However, further toxicological evaluations are necessary to confirm its safety profile and determine any potential adverse effects.

The development of molecular docking techniques has significantly enhanced our understanding of how this compound interacts with biological targets at the molecular level. By simulating interactions between the compound and key proteins involved in disease pathways, researchers can refine its structure to improve binding affinity and selectivity.

In conclusion, 1-(2-chlorophenyl)-3-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylurea represents a promising lead compound in drug discovery due to its unique structural features and diverse biological activities. With ongoing research focusing on optimizing its pharmacokinetic properties and expanding its therapeutic applications, this molecule holds great potential for advancing medical treatments in various disease areas.